Cas no 942002-54-2 (N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide
• CAS No: 942002-54-2
• MF: C₁₅H₁₂N₂OS₂
• MW: 300.398580551147
• CID: 5503734
• Update Time: 2025-07-24

N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-6-yl)-2-methylsulfanylbenzamide
• N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide

• Inchi： 1S/C15H12N2OS2/c1-19-13-5-3-2-4-11(13)15(18)17-10-6-7-12-14(8-10)20-9-16-12/h2-9H,1H3,(H,17,18)
• InChI Key： MUZUQYMCRZEJSE-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC=NC2=CC=1)(=O)C1=CC=CC=C1SC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide

Research Briefing on N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide (CAS: 942002-54-2)

N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide (CAS: 942002-54-2) is a benzothiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound in drug development.

Recent studies have focused on the synthesis and optimization of N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide to enhance its pharmacological properties. Researchers have employed various synthetic routes to modify the benzothiazole and benzamide moieties, aiming to improve solubility, bioavailability, and target specificity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications.

In vitro and in vivo studies have demonstrated that N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate that this compound may have antitumor properties, with mechanisms involving the modulation of cell cycle regulators and apoptosis-inducing factors.

The pharmacokinetic profile of N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide has also been investigated, with studies highlighting its metabolic stability and distribution in various tissues. These findings are critical for understanding the compound's therapeutic potential and for designing future clinical trials. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.

In conclusion, N-(1,3-benzothiazol-6-yl)-2-(methylsulfanyl)benzamide represents a promising candidate for further development in drug discovery. Its multifaceted biological activities and modifiable chemical structure provide a solid foundation for future studies aimed at harnessing its full therapeutic potential. Continued research efforts will be essential to address existing challenges and to advance this compound toward clinical applications.